Cas no 6026-86-4 (Methyl 5-oxopentanoate)

• Product Name: Methyl 5-oxopentanoate
• CAS No: 6026-86-4
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD09833062
• CID: 525997
• PubChem ID: 554053
• Update Time: 2025-11-02

Methyl 5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-oxo-,methyl ester
• 5-Oxo-pentanoic acid methyl ester
• methyl 5-oxopentanoate
• Methyl 4-formylbutanoate
• Methyl 5-oxovalerate
• Methyl glutaraldehydate
• Methyl gamma-formylbutyrate
• gamma-Formylbutyric acid methyl ester
• Pentanoic acid, 5-oxo-, methyl ester
• methyl 4-formylbutyrate
• 4-Methoxycarbonylbutanal
• methyl 5-oxo-pentanoate
• Methyl 5-oxopentanoate #
• SY056793
• SCHEMBL39539
• E86788
• MFCD09833062
• 6026-86-4
• AKOS006327487
• DB-023766
• EN300-88713
• DTXSID00209011
• Methyl 5-oxopentanoate

• MDL： MFCD09833062
• Inchi： 1S/C6H10O3/c1-9-6(8)4-2-3-5-7/h5H,2-4H2,1H3
• InChI Key： YBTZROCKNUIONO-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC=O)=O

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.069 g/cm3 (25 ºC)
• Melting Point: 200-201 °C (decomposition)
• Boiling Point: 100-103 ºC (23 Torr)
• Flash Point: 72.1±22.7 ºC,
• Refractive Index: 1.4265-1.4268 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 43.37

Additional information on Methyl 5-oxopentanoate

Methyl 5-oxopentanoate (CAS No. 6026-86-4): Properties, Applications, and Market Insights

Methyl 5-oxopentanoate (CAS No. 6026-86-4), also known as methyl levulinate, is a versatile organic compound with a wide range of applications in the chemical, pharmaceutical, and fragrance industries. This ester derivative of levulinic acid has gained significant attention due to its unique chemical properties and potential as a sustainable platform chemical. In recent years, the demand for bio-based chemicals like methyl 5-oxopentanoate has surged, driven by growing environmental concerns and the shift toward green chemistry.

The molecular formula of Methyl 5-oxopentanoate is C₆H₁₀O₃, and it features a ketone group and an ester functional group, making it a valuable intermediate in organic synthesis. Researchers and manufacturers are increasingly exploring its potential in flavor and fragrance formulations, where its fruity, caramel-like odor profile is highly prized. The compound's solubility in common organic solvents and its relatively low toxicity make it an attractive option for various industrial applications.

One of the most exciting developments surrounding methyl levulinate is its role in the production of renewable fuels and biodegradable plastics. As the world moves toward circular economy models, this compound has emerged as a key building block for sustainable materials. Recent studies have demonstrated its effectiveness as a green solvent and as a precursor for pharmaceutical intermediates, aligning with current trends in eco-friendly chemistry.

In the pharmaceutical sector, Methyl 5-oxopentanoate serves as a crucial intermediate for synthesizing various active pharmaceutical ingredients (APIs). Its structural features allow for diverse chemical modifications, making it valuable in drug discovery programs. The compound's stability under various conditions has made it particularly useful in controlled-release formulations, a rapidly growing segment of the pharmaceutical industry.

The global market for methyl 5-oxopentanoate has shown steady growth, with projections indicating continued expansion through 2030. This growth is fueled by increasing demand from the flavor and fragrance industry, where consumers are seeking more natural and sustainable alternatives to synthetic compounds. Additionally, the cosmetics industry has begun incorporating this ester in various formulations, capitalizing on its pleasant aroma and skin-compatibility properties.

From a technical perspective, Methyl 5-oxopentanoate exhibits excellent chemical stability under normal storage conditions. Its boiling point of approximately 196-198°C and melting point of -20°C make it suitable for various industrial processes. The compound's low viscosity and high purity versions are particularly sought after in specialty chemical applications where precise formulation is critical.

Recent innovations in production methods have focused on developing more sustainable routes to synthesize methyl levulinate. Many manufacturers are now exploring catalytic processes that utilize biomass-derived feedstocks, reducing reliance on petrochemical sources. These advancements align with global sustainability goals and respond to consumer demand for eco-friendly chemicals with lower carbon footprints.

Quality control standards for Methyl 5-oxopentanoate have become increasingly stringent, particularly for pharmaceutical and food-related applications. Analytical methods such as gas chromatography and HPLC are commonly employed to ensure product purity and consistency. The compound typically appears as a colorless to pale yellow liquid with a characteristic sweet, fruity odor, though specifications may vary depending on the intended application.

Looking ahead, research into novel applications of methyl 5-oxopentanoate continues to expand. Some promising areas include its use in advanced material science for creating biodegradable polymers and in energy storage systems as a component of electrolyte formulations. These emerging applications could significantly increase the compound's market value in coming years, especially as industries seek more sustainable alternatives to traditional materials.

For researchers and industry professionals seeking high-quality Methyl 5-oxopentanoate, it's essential to source from reputable suppliers who can provide comprehensive technical data and certificates of analysis. Proper handling and storage recommendations should always be followed to maintain product integrity, though the compound is generally considered stable under recommended conditions.

The versatility of methyl levulinate makes it a compound worth watching in the evolving landscape of specialty chemicals. Its combination of useful chemical properties, expanding application range, and alignment with sustainability trends positions it as a valuable material across multiple industries. As research continues to uncover new potential uses, 6026-86-4 is likely to remain an important compound in the chemist's toolbox for years to come.